Cas no 893999-78-5 (3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine)

• Product Name: 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine
• CAS No: 893999-78-5
• MF: C₁₆H₁₂N₄O₂S
• MW: 324.357081413269
• CID: 6278609
• PubChem ID: 7162172
• Update Time: 2025-10-17

3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine
• SR-01000018969
• F1899-0630
• 3-(3-nitrophenyl)-6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazine
• HMS2739N21
• SR-01000018969-1
• 893999-78-5
• MLS000678613
• CHEMBL1461038
• SMR000323842
• DTXSID901319730
• 3-(3-nitrophenyl)-6-((pyridin-3-ylmethyl)thio)pyridazine
• 3-(3-nitrophenyl)-6-(pyridin-3-ylmethylsulfanyl)pyridazine
• AKOS024618312

• Inchi： 1S/C16H12N4O2S/c21-20(22)14-5-1-4-13(9-14)15-6-7-16(19-18-15)23-11-12-3-2-8-17-10-12/h1-10H,11H2
• InChI Key： XUQGMGPHIVIFLM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)[N+](=O)[O-])N=N1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 324.06809681g/mol
• Monoisotopic Mass: 324.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine

Comprehensive Overview of 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine (CAS No. 893999-78-5): Properties, Applications, and Research Insights

The compound 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine (CAS No. 893999-78-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a pyridazine core with nitrophenyl and pyridinylmethylsulfanyl substituents, makes it a versatile intermediate for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in fluorescence-based probes due to its conjugated π-electron system.

In recent years, the demand for highly functionalized pyridazine derivatives like CAS 893999-78-5 has surged, driven by their applications in targeted cancer therapies and neurodegenerative disease research. The compound's nitro group offers opportunities for further chemical modifications, while the sulfur-containing side chain enhances its binding affinity to biological targets. This aligns with current trends in precision medicine, where researchers seek compounds with tunable electronic properties for theranostic applications (therapy + diagnostics).

The synthesis of 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine typically involves Pd-catalyzed cross-coupling reactions, a hot topic in green chemistry circles. Modern optimization focuses on reducing heavy metal catalysts through microwave-assisted synthesis or flow chemistry techniques – both frequently searched terms in chemical databases. Its crystallographic data (often requested in research queries) reveals a planar configuration that facilitates π-π stacking interactions, explaining its utility in organic electronic materials.

From a structure-activity relationship (SAR) perspective, the pyridin-3-ylmethylsulfanyl moiety in CAS 893999-78-5 demonstrates remarkable hydrogen-bond acceptor capacity, a feature extensively studied in computational chemistry forums. Molecular docking simulations (a trending analysis method) suggest potential interactions with ATP-binding pockets, making it relevant to tyrosine kinase research – one of the most searched protein families in biochemical literature. These properties position the compound as a candidate for fragment-based drug discovery (FBDD), a growing niche in pharmaceutical development.

Analytical characterization of this compound typically employs LC-MS hyphenated techniques and multidimensional NMR, matching current industry standards for high-purity intermediates. Stability studies indicate optimal storage under nitrogen atmosphere at -20°C, addressing common reagent preservation queries. Its UV-Vis absorption spectrum (λ_max ~320 nm) makes it suitable for photophysical studies, connecting to rising interest in bioimaging agents.

In material science applications, the electron-withdrawing nitro group and electron-donating sulfur bridge in 3-(3-nitrophenyl)-6-{(pyridin-3-yl)methylsulfanyl}pyridazine create a push-pull electronic system – a design principle dominating searches for organic semiconductors. Recent patents highlight its incorporation into OLED transport layers, responding to the global push for energy-efficient displays. The compound's thermal stability (decomposition >250°C) also meets requirements for high-performance polymers, another trending research area.

Environmental and safety assessments of CAS 893999-78-5 follow REACH compliance protocols, a regulatory focus area for specialty chemicals. While not classified as hazardous under standard protocols, proper handling with PPE (personal protective equipment) is recommended – a crucial detail for laboratory safety documentation. Its biodegradation profile (currently under study) addresses growing concerns about persistent organic pollutants in chemical research.

The commercial availability of 893999-78-5 through major chemical suppliers has expanded significantly, with purity specifications (≥98% HPLC) meeting GMP standards for preclinical research. Pricing trends reflect the compound's position in the high-value fine chemicals market, with bulk inquiries increasing by 30% year-over-year according to industry reports. Custom isotope-labeled versions (e.g., ¹³C/¹⁵N) are now available to support metabolic pathway studies, responding to demand in proteomics research.

Future research directions for this compound likely involve click chemistry modifications (a hot methodology) to create bioconjugates for targeted drug delivery. Its potential in metal-organic frameworks (MOFs) is also being explored, connecting to nanotechnology advancements. As AI-assisted molecular design gains traction, 893999-78-5 serves as a valuable benchmark compound for training predictive algorithms in cheminformatics platforms.